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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the fluorescent labeling of synthetic

fibers using Fluorescent Brightener 185 (Fba 185) for research purposes. This document

includes the chemical and physical properties of Fba 185, detailed protocols for fiber labeling

and analysis, and methods for quantifying fluorescence and assessing photostability.

Introduction to Fba 185
Fluorescent Brightener 185 (Fba 185) is an optical brightening agent belonging to the

benzoxazole class of compounds. Its chemical structure, 2,5-Bis(benzoxazol-2-yl)thiophene,

gives it the ability to absorb ultraviolet (UV) light and emit it in the blue region of the visible

spectrum. This property makes it an effective tool for fluorescently labeling synthetic materials,

which often exhibit a yellowish tint. In a research context, Fba 185 can be utilized as a

fluorescent probe to visualize and quantify synthetic fibers in various matrices.

The mechanism of action involves the absorption of UV radiation by the conjugated π-electron

system of the Fba 185 molecule, exciting it to a higher energy state. As the molecule returns to

its ground state, it emits the absorbed energy as visible blue light, typically with a maximum

emission wavelength around 429 nm.[1]
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Property Value Reference

Chemical Name
2,5-Bis(benzoxazol-2-

yl)thiophene
[2]

CAS Number 2866-43-5 [2]

Molecular Formula C₁₈H₁₀N₂O₂S [3]

Molecular Weight 318.35 g/mol [3]

Appearance Light yellow crystalline powder [2]

Melting Point 216-220 °C [3]

Solubility

Insoluble in water; Soluble in

organic solvents and

concentrated acids.

[1]

Maximum Absorption

Wavelength (λmax)
367 nm (in Toluene) [1]

Maximum Emission

Wavelength (λem)
429 nm (in Toluene) [1]

Recommended Starting Concentrations for Labeling
The following concentrations are suggested as starting points for optimization in a research

setting. Actual optimal concentrations may vary depending on the specific fiber type, desired

signal intensity, and imaging modality.

Fiber Type
Labeling Solution
Concentration (w/v)

Incubation Time
(minutes)

Incubation
Temperature (°C)

Polyester (PET) 0.01% - 0.1% 30 - 60 60 - 80

Polyamide (Nylon) 0.01% - 0.1% 30 - 60 60 - 80

Polyvinyl Chloride

(PVC)
0.05% - 0.2% 45 - 75 50 - 70

Polypropylene (PP) 0.05% - 0.2% 60 - 90 70 - 90
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Experimental Protocols
Preparation of Fba 185 Stock Solution
Materials:

Fluorescent Brightener 185 (powder)

Dimethyl sulfoxide (DMSO) or Toluene

Vortex mixer

Microcentrifuge tubes or glass vials

Protocol:

Weigh out the desired amount of Fba 185 powder.

Add the appropriate volume of DMSO or Toluene to achieve a stock solution concentration of

1% (w/v).

Vortex the mixture thoroughly until the Fba 185 is completely dissolved. Gentle heating may

be applied if necessary.

Store the stock solution in a dark, airtight container at 4°C.

Protocol for Labeling Synthetic Fibers
Materials:

Synthetic fibers of interest (e.g., polyester, polyamide)

Fba 185 stock solution (1% in DMSO or Toluene)

Ethanol

Deionized water

Heat block or water bath
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Microcentrifuge tubes

Forceps

Microscope slides and coverslips

Mounting medium

Protocol:

Cut the synthetic fibers into appropriate lengths for analysis.

Wash the fibers with ethanol to remove any surface contaminants, followed by a rinse with

deionized water. Air dry the fibers completely.

Prepare a working solution of Fba 185 by diluting the stock solution in an appropriate solvent

to the desired final concentration (refer to Table 2.2).

Place the dried fibers into a microcentrifuge tube and add a sufficient volume of the Fba 185
working solution to fully immerse the fibers.

Incubate the fibers at the recommended temperature for the specified duration (see Table

2.2).

Following incubation, remove the labeling solution and wash the fibers extensively with the

solvent used for the working solution to remove unbound dye.

Perform a final rinse with deionized water and allow the fibers to air dry in the dark.

Mount the labeled fibers on a microscope slide with a suitable mounting medium for imaging.

Fluorescence Microscopy Imaging
Instrumentation:

Fluorescence microscope equipped with a DAPI filter set (or a filter set appropriate for

excitation around 367 nm and emission around 429 nm).

High-sensitivity camera for fluorescence imaging.
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Procedure:

Place the slide with the labeled fibers on the microscope stage.

Using the appropriate filter set, excite the Fba 185 and capture the fluorescence emission.

Optimize exposure time and gain settings to obtain a clear image with minimal background

noise.

Acquire images for subsequent analysis.

Quantification of Fluorescence Intensity
Software:

Image analysis software such as ImageJ or FIJI.

Procedure:

Open the acquired fluorescence images in the image analysis software.

Define a region of interest (ROI) that encompasses the labeled fiber.

Measure the mean fluorescence intensity within the ROI.

To correct for background fluorescence, select a background ROI in a region without any

fibers and subtract this value from the fiber's mean fluorescence intensity.

Repeat this measurement for multiple fibers and under different labeling conditions to obtain

quantitative data.

Assessment of Photostability
Procedure:

Mount a labeled fiber on the microscope slide.

Select a specific area of the fiber and continuously expose it to the excitation light.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b080080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire images at regular time intervals (e.g., every 30 seconds) for a defined period (e.g.,

10 minutes).

Measure the fluorescence intensity of the exposed area in each image.

Plot the fluorescence intensity as a function of time to determine the photobleaching rate.

Visualizations
Caption: Experimental workflow for labeling and analysis.

Caption: Mechanism of Fba 185 fluorescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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